Cas no 16257-57-1 (Methyl 4-Hydroxy-1-(4-methylphenyl)sulfonyl-2-pyrrolidinecarboxylate)

Methyl 4-Hydroxy-1-(4-methylphenyl)sulfonyl-2-pyrrolidinecarboxylate is a pyrrolidine-based sulfonamide ester with applications in organic synthesis and pharmaceutical research. Its key structural features include a hydroxyl group and a tosyl-protected nitrogen, enhancing its utility as an intermediate in the preparation of bioactive molecules. The methyl ester moiety offers reactivity for further functionalization, while the sulfonyl group provides stability and facilitates selective transformations. This compound is particularly valuable in the development of peptidomimetics and heterocyclic scaffolds due to its rigid yet modifiable framework. High purity and consistent performance make it suitable for demanding synthetic protocols. Proper handling under inert conditions is recommended to preserve its integrity.
Methyl 4-Hydroxy-1-(4-methylphenyl)sulfonyl-2-pyrrolidinecarboxylate structure
16257-57-1 structure
Product Name:Methyl 4-Hydroxy-1-(4-methylphenyl)sulfonyl-2-pyrrolidinecarboxylate
CAS No:16257-57-1
MF:C13H17NO5S
MW:299.342782735825
MDL:MFCD00202789
CID:234299
PubChem ID:617553
Update Time:2025-10-29

Methyl 4-Hydroxy-1-(4-methylphenyl)sulfonyl-2-pyrrolidinecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-hydroxy-1-tosylpyrrolidine-2-carboxylate
    • (2S,4R)-methyl 4-hydroxy-1-tosylpyrrolidine-2-carboxylate
    • L-Proline,4-hydroxy-1-[(4-methylphenyl)sulfonyl]-, methyl ester, (4R)-
    • METHYL 4-HYDROXY-1-[(4-METHYLPHENYL)SULFONYL]-2-PYRROLIDINECARBOXYLATE
    • methyl 4-hydroxy-1-(4-methylphenyl)sulfonylpyrrolidine-2-carboxylate
    • MFCD00202789
    • DTXSID90347057
    • Methyl 4-hydroxy-1-(4-methylbenzene-1-sulfonyl)prolinate
    • L-Proline,4-hydroxy-1-[(4-methylphenyl)sulfonyl]-,methyl ester,(4R)-
    • FT-0680717
    • 9G-953
    • SCHEMBL2227030
    • AKOS005071217
    • Oprea1_847324
    • A882829
    • methyl 4-hydroxy-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxylate
    • 16257-57-1
    • Methyl (2S,4R)-4-hydroxy-1-tosylpyrrolidine-2-carboxylate
    • Methyl 4-Hydroxy-1-(4-methylphenyl)sulfonyl-2-pyrrolidinecarboxylate
    • MDL: MFCD00202789
    • Inchi: 1S/C13H17NO5S/c1-9-3-5-11(6-4-9)20(17,18)14-8-10(15)7-12(14)13(16)19-2/h3-6,10,12,15H,7-8H2,1-2H3
    • InChI Key: XUMMBVXGIOJOPC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CC(CC1C(=O)OC)O)(=O)=O

Computed Properties

  • Exact Mass: 299.08300
  • Monoisotopic Mass: 299.082743
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.3
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.373
  • Melting Point: 97-99°C
  • Boiling Point: 455.3°C at 760 mmHg
  • Flash Point: 229.1°C
  • Refractive Index: 1.586
  • PSA: 92.29000
  • LogP: 1.31060

Methyl 4-Hydroxy-1-(4-methylphenyl)sulfonyl-2-pyrrolidinecarboxylate Security Information

  • HazardClass:IRRITANT

Methyl 4-Hydroxy-1-(4-methylphenyl)sulfonyl-2-pyrrolidinecarboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 4-Hydroxy-1-(4-methylphenyl)sulfonyl-2-pyrrolidinecarboxylate Pricemore >>

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